1-(1-Ethoxy-2-propynyl)-1H-benzotriazole

• IUPAC Name: 1-(1-ethoxyprop-2-ynyl)benzotriazole
• InChI: InChI=1S/C11H11N3O/c1-3-11(15-4-2)14-10-8-6-5-7-9(10)12-13-14/h1,5-8,11H,4H2,2H3
• InChI Key: AWZFBWSBIRBMNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C#C)N1C2=CC=CC=C2N=N1
• Molecular Formula: C11H11N3O
• DSSTOX Substance ID: DTXSID70395617
• Molecular Weight: 201.22 g/mol
• CAS No.: 171815-58-0

Description

1-(1-Ethoxy-2-propynyl)-1H-benzotriazole, also known as EPBT, is a benzotriazole compound that has been gaining attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Environmental Presence and Human Exposure

• Benzotriazole (BTR) and benzothiazole (BTH) derivatives, known for their use as corrosion inhibitors and in various industrial products, have been detected in human urine across several countries, suggesting widespread environmental exposure. The study provides insight into the potential human exposure and biotransformation pathways of these compounds (Asimakopoulos et al., 2013).

Degradation and Environmental Fate

• The degradation of 1H-benzotriazole through ultraviolet activating persulfate has been studied, offering insights into the environmental fate and potential removal strategies for benzotriazole derivatives from wastewater. This research suggests avenues for mitigating the environmental impact of such compounds (Ye et al., 2018).

Biotransformation and Water Treatment

• A study on the biotransformation of benzotriazoles in activated sludge highlighted the pathways and persistence of these compounds in conventional wastewater treatment, underscoring the challenges and importance of understanding their environmental transformations (Huntscha et al., 2014).

Synthetic Applications

• The synthesis of various benzotriazole derivatives demonstrates the versatility of these compounds in organic synthesis, highlighting their utility as intermediates in producing a range of chemically and biologically active molecules. Such studies indicate the broad potential applications of benzotriazole derivatives in medicinal chemistry and material science (Katritzky et al., 1996).

Safety and Hazards

“1-(1-Ethoxy-2-propynyl)-1H-benzotriazole” is classified as a non-combustible solid. Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this substance.